N2,N4-Bis(dicyclohexylphosphino)-6-methyl-1,3,5-triazine-2,4-diamine
Overview
Description
N2,N4-Bis(dicyclohexylphosphino)-6-methyl-1,3,5-triazine-2,4-diamine, or N2,N4-bis(dicyclohexylphosphino)-6-methyl-1,3,5-triazine-2,4-diamine (DCP-6-Me-1,3,5-triazine-2,4-diamine), is a commonly used organophosphorus ligand in synthetic organic chemistry. It is widely used in a range of laboratory experiments, such as in the synthesis of small molecules, peptides, and proteins, as well as in the study of enzyme-catalyzed reactions. This ligand has been found to have a wide range of applications in the fields of biochemistry, pharmacology, and materials science.
Scientific Research Applications
DCP-6-Me-1,3,5-triazine-2,4-diamine is widely used in a variety of scientific research applications, including the synthesis of small molecules, peptides, and proteins, as well as the study of enzyme-catalyzed reactions. It has also been found to be an effective ligand in the synthesis of metal-organic frameworks (MOFs). Additionally, DCP-6-Me-1,3,5-triazine-2,4-diamine has been used in the synthesis of a range of organometallic complexes, such as palladium and platinum complexes, which can be used in a variety of catalytic reactions.
Mechanism of Action
The mechanism of action of DCP-6-Me-1,3,5-triazine-2,4-diamine is relatively straightforward. The ligand acts as a bridging ligand, forming a chelate complex with the metal ion. This chelate complex is then able to bind to the substrate, allowing the metal ion to catalyze the reaction. This process is known as "ligand-assisted catalysis".
Biochemical and Physiological Effects
DCP-6-Me-1,3,5-triazine-2,4-diamine has been found to have a number of biochemical and physiological effects. It has been found to be a potent inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This has led to its use in the treatment of Alzheimer's disease. Additionally, DCP-6-Me-1,3,5-triazine-2,4-diamine has been shown to have anti-inflammatory and analgesic effects, and has been used in the treatment of arthritis.
Advantages and Limitations for Lab Experiments
The use of DCP-6-Me-1,3,5-triazine-2,4-diamine in laboratory experiments has a number of advantages. It is relatively inexpensive and easy to synthesize, and can be used in a variety of catalytic reactions. Additionally, it is a highly versatile ligand, and can be used in a wide range of applications. However, there are also a number of limitations to its use in laboratory experiments. For example, it is relatively unstable in aqueous solutions, and can be easily hydrolyzed. Additionally, the chelate complexes formed with DCP-6-Me-1,3,5-triazine-2,4-diamine can be difficult to isolate and purify.
Future Directions
The potential applications of DCP-6-Me-1,3,5-triazine-2,4-diamine are vast, and there are a number of possible future directions for its use. For example, it could be used in the synthesis of novel compounds, such as organic electronic materials, or in the development of new catalysts for chemical reactions. Additionally, it could be used in the study of enzyme-catalyzed reactions, such as in the development of new drugs or in the study of enzyme-inhibitor interactions. Finally, it could be used in the synthesis of metal-organic frameworks (MOFs) for a range of applications, such as drug delivery or catalysis.
Synthesis Methods
The synthesis of DCP-6-Me-1,3,5-triazine-2,4-diamine is relatively simple. It can be synthesized from commercially available dicyclohexylphosphine and 6-methyl-1,3,5-triazine-2,4-diamine, which are reacted in a 1:1 molar ratio in a suitable solvent. The reaction is typically carried out at room temperature for several hours, and the resulting product is then purified by recrystallization.
properties
IUPAC Name |
2-N,4-N-bis(dicyclohexylphosphanyl)-6-methyl-1,3,5-triazine-2,4-diamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H49N5P2/c1-22-29-27(32-34(23-14-6-2-7-15-23)24-16-8-3-9-17-24)31-28(30-22)33-35(25-18-10-4-11-19-25)26-20-12-5-13-21-26/h23-26H,2-21H2,1H3,(H2,29,30,31,32,33) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TWEVQLRLGLHHFE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NC(=N1)NP(C2CCCCC2)C3CCCCC3)NP(C4CCCCC4)C5CCCCC5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H49N5P2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
517.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N2,N4-Bis(dicyclohexylphosphino)-6-methyl-1,3,5-triazine-2,4-diamine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
